N-(4-acetamidophenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide
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Description
N-(4-acetamidophenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C24H26N4O4 and its molecular weight is 434.496. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Agents
N-(4-acetamidophenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide and its derivatives have been explored for their antimicrobial properties. A study demonstrated that certain synthesized derivatives exhibited significant antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal strains like Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Candida albicans (Almutairi et al., 2018).
Cannabinoid Receptor Type 2 Ligands
Research has indicated the potential of certain indol-3-yl-oxoacetamides as potent and selective ligands for the cannabinoid receptor type 2 (CB2). A study focusing on fluorinated derivatives of these compounds highlighted their high affinity and selectivity for CB2 receptors (Moldovan et al., 2017).
Anti-Inflammatory Agents
Some studies have explored the potential of indole acetamide derivatives as anti-inflammatory agents. One example is the synthesis and biological assessment of certain indole acetamide derivatives for their anti-inflammatory properties, with specific focus on leukotriene B4 receptor antagonism (Chan et al., 1996).
Antiplasmodial Properties
Certain indole acetamide derivatives have been evaluated for their potential antiplasmodial properties. A study synthesized novel compounds and tested them against the chloroquine-sensitive 3D7 strain of Plasmodium falciparum. Molecular docking studies were conducted to theorize their mode of action against the plasmodial parasite (Mphahlele et al., 2017).
Antiallergic Agents
Research has also explored the use of N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides as potential antiallergic agents. These compounds demonstrated significant potency in antiallergic activity assays, outperforming some known antiallergic drugs (Menciu et al., 1999).
Tubulin Inhibitors
Some derivatives of this compound have been identified as potent tubulin inhibitors, which are important in the development of cancer therapeutics. The structural characterization of these compounds has been critical in their development as potential drugs (Knaack et al., 2001).
Properties
IUPAC Name |
N-(4-acetamidophenyl)-2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C24H26N4O4/c1-4-27(5-2)22(30)15-28-14-20(19-8-6-7-9-21(19)28)23(31)24(32)26-18-12-10-17(11-13-18)25-16(3)29/h6-14H,4-5,15H2,1-3H3,(H,25,29)(H,26,32) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVZNCVFLTNTALW-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)NC3=CC=C(C=C3)NC(=O)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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